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Compound of Interest

Compound Name: FA-Lys-Ala-OH

CAS No.: 158016-07-0

Cat. No.: B125870

Get Quote

Technical Support Center: Storage & Stability of FA-Lys-Ala-OH

Executive Summary
Product Identity: FA-Lys-Ala-OH (likely N-[3-(2-furyl)acryloyl]-Lysyl-Alanine or a positional

isomer like FA-Ala-Lys).[1] Primary Application: Spectrophotometric substrate for proteases

(e.g., ACE, Carboxypeptidase N/U). Critical Stability Factor: The amide bond linking the

Furylacryloyl (FA) group to the peptide is susceptible to spontaneous hydrolysis in aqueous

environments, particularly at basic pH.

This guide provides a technical breakdown of storage protocols to minimize non-enzymatic

hydrolysis and ensure assay reproducibility.

Part 1: The Stability Hierarchy
The stability of FA-Lys-Ala-OH is dictated by its physical state. The transition from solid

powder to aqueous solution exponentially increases the rate of degradation (hydrolysis).
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Status: Highly Stable.

Shelf Life: >2 years if stored correctly.

Storage Condition: -20°C (Standard) or -80°C (Long-term).

Critical Threat:Moisture. The peptide is hygroscopic. Absorption of atmospheric water

initiates micro-hydrolysis even in the solid state.

Protocol: Handling Lyophilized Powder

Arrival: Immediately transfer the vial to -20°C.

Equilibration: Before opening, allow the vial to warm to room temperature (approx. 20–30

mins) inside a desiccator.

Why? Opening a cold vial in humid air causes condensation to form on the hygroscopic

powder, ruining long-term stability.

Resealing: If not using the entire vial, purge the headspace with inert gas (Argon or Nitrogen)

and wrap the cap with Parafilm before returning to -20°C.

Solution Stability (The Kinetic Zone)
Status: Metastable to Unstable.

Shelf Life: Hours (at RT) to Weeks (at -80°C).

Critical Threat:Spontaneous Hydrolysis.
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Solvent System Stability Profile Recommended Use Technical Note

100% DMSO High Master Stock

Aprotic solvent;

prevents hydrolysis.

Freezes at 18.5°C.

Sterile Water Moderate Intermediate Stock

Slightly acidic pH of

water slows hydrolysis

compared to basic

buffers.

Assay Buffer (pH >

7.5)
Low Working Solution

Do not store. Prepare

immediately before

use.

Part 2: Troubleshooting & FAQs
Q1: "My background absorbance is increasing over
time, even without enzyme. Why?"
Diagnosis: Spontaneous Hydrolysis. Mechanism: The FA-peptide bond absorbs at ~345 nm. As

the bond breaks (either enzymatically or spontaneously), the absorbance spectrum shifts. In

basic buffers (pH > 7.5), hydroxide ions attack the carbonyl carbon of the amide bond, causing

"background drift."

Corrective Action:

Check Buffer pH: Ensure your assay buffer is not more basic than necessary for the enzyme.

Stock Check: If your stock solution has high background immediately upon dilution, the stock

has degraded. Discard and make fresh from powder.

Temperature: Keep working solutions on ice (4°C) until the moment of the assay. Hydrolysis

is temperature-dependent.

Q2: "Can I freeze-thaw the aqueous stock solution?"
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Answer:No. Reasoning: Repeated freeze-thaw cycles induce ice crystal formation that can

shear peptide bonds and alter local pH concentrations during the phase transition (eutectic

effects), accelerating degradation. Protocol: Aliquot the stock solution immediately after

preparation into single-use volumes (e.g., 20 µL) and store at -80°C. Thaw only once.

Q3: "I see a precipitate in my DMSO stock."
Diagnosis: Moisture contamination or Saturation. Troubleshooting:

DMSO is hygroscopic; it absorbs water from the air. If the DMSO becomes "wet," the peptide

solubility decreases.

Fix: Warm the solution to 37°C and vortex gently. If it does not dissolve, the peptide may

have aggregated irreversibly. Use anhydrous DMSO for future stocks.

Part 3: Visualized Workflows
Diagram 1: Storage Decision Tree
This logic gate ensures maximum longevity of the substrate.
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Caption: Decision matrix for solubilizing and storing FA-peptide substrates to minimize

hydrolytic degradation.

Diagram 2: Degradation Mechanism (Hydrolysis)
Understanding the enemy: How water destroys your substrate.
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Caption: Mechanism of spontaneous hydrolysis. High pH and temperature accelerate the

breakdown of the FA-amide bond.

References
ChemicalBook. (n.d.). FA-ALA-LYS-OH Properties and Storage. Retrieved from

Sigma-Aldrich. (n.d.).[2] N-(3-[2-Furyl]acryloyl)-Ala-Lys Product Information. Retrieved from

National Institutes of Health (NIH). (2011). Stability Considerations for Biopharmaceuticals:

Protein and Peptide Degradation Pathways. BioProcess International. Retrieved from

ResearchGate. (2022). The pH Dependent Mechanisms of Non-enzymatic Peptide Bond

Cleavage Reactions. Retrieved from

Oreate AI. (2026). Study on the Chemical Properties and Applications of H-Lys-Ala-OH.

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. FA-ALA-LYS-OH Four Chongqing Chemdad Co. ，Ltd [chemdad.com]

2. FA-ALA-LYS-OH price,buy FA-ALA-LYS-OH - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Storage stability of FA-Lys-Ala-OH powder vs solution].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125870/docs#storage-stability-of-fa-lys-ala-oh-
powder-vs-solution]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b125870/docs?utm_src=pdf-body-img#storage-stability-of-fa-lys-ala-oh-powder-vs-solution
https://www.chemicalbook.com/price-india/FA-ALA-LYS-OH.htm
https://www.benchchem.com/product/b125870?utm_src=pdf-custom-synthesis#bc-rfq
https://chemdad.com/index.php?c=article&id=37257
https://www.chemicalbook.com/price-india/FA-ALA-LYS-OH.htm
https://www.benchchem.com/product/b125870/docs#storage-stability-of-fa-lys-ala-oh-powder-vs-solution
https://www.benchchem.com/product/b125870/docs#storage-stability-of-fa-lys-ala-oh-powder-vs-solution
https://www.benchchem.com/product/b125870/docs#storage-stability-of-fa-lys-ala-oh-powder-vs-solution
https://www.benchchem.com/product/b125870/docs#storage-stability-of-fa-lys-ala-oh-powder-vs-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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